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Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199 Get Quote

Essential Safety and Handling Guide for 1,3-
Diiodobenzene
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,3-Diiodobenzene (CAS No. 626-00-6). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory operations.

Hazard Identification and Classification
1,3-Diiodobenzene is classified as a hazardous chemical.[1] It is crucial to understand its

primary hazards before handling. The substance is identified as a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification for 1,3-Diiodobenzene
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Hazard Class Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin
irritation[2]

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation[2]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[2]

| Signal Word | - | Warning[1][2] |

Table 2: Physical and Chemical Properties

Property Value

CAS Number 626-00-6[1]

Molecular Formula C₆H₄I₂[3]

Molecular Weight 329.90 g/mol [3]

Appearance Solid[3]

Melting Point 34-37 °C

Boiling Point 285 °C[4]

| Flash Point | 113 °C (235.4 °F) - closed cup |

Personal Protective Equipment (PPE) and
Engineering Controls
Strict adherence to PPE guidelines and the use of proper engineering controls are mandatory

to minimize exposure.

Engineering Controls: Handle 1,3-Diiodobenzene only in a well-ventilated area.[1][2] A

certified chemical fume hood is required. Ensure that safety showers and eyewash stations
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are readily accessible and in close proximity to the workstation.[1]

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards.[1][2]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., nitrile rubber) inspected for

integrity before use.[2][5] Use proper glove removal technique to avoid skin contact.[5]

Body Protection: Wear impervious clothing and a lab coat.[2][5] For larger quantities or

significant risk of splashing, fire/flame-resistant clothing may be necessary.[2]

Respiratory Protection: Avoid breathing dust or vapors.[1][2] If ventilation is inadequate or

irritation is experienced, use a NIOSH-approved full-face respirator with appropriate

cartridges (e.g., N95 dust mask or combination ABEK type).[5]

Step-by-Step Handling and Storage Protocol
Adherence to this workflow is critical for safe handling from receipt to disposal.
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling

Phase 4: Disposal

Conduct Risk Assessment

Locate Eyewash/Shower

Prepare Fume Hood

Don Required PPE

Handle Chemical
(Avoid Dust/Vapors)

Keep Container Tightly Closed

Decontaminate Work Area & Tools

Doff PPE Correctly Collect Waste in Labeled Container

Wash Hands Thoroughly

Store in Cool, Dry, Dark Place

Dispose via Approved Facility

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1,3-Diiodobenzene.
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Operational Steps:

Pre-Handling:

Conduct a thorough risk assessment for the specific procedure.

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[2][5]

Confirm the location and functionality of safety showers and eyewash stations.[1]

Don all required PPE as specified in Section 2.

Handling:

Avoid contact with skin and eyes.[2][3]

Prevent the formation of dust and aerosols.[2][3][5]

Use non-sparking tools to prevent ignition.[2][6]

Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][3]

The material is light-sensitive; store protected from light.[3]

For long-term stability, refrigeration at 2-8°C is recommended.[1]

Keep away from incompatible materials such as oxidizing agents.[1][3]

Emergency and Disposal Plans
Immediate and appropriate action is vital in an emergency.

First-Aid Measures:
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Inhalation: Immediately move the person to fresh air.[2][3] If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical attention.[3]

Skin Contact: Take off all contaminated clothing immediately.[2] Wash the affected area with

plenty of soap and water for at least 15 minutes.[1][3] If skin irritation occurs, get medical

help.[2]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, also under the

eyelids.[1][3] Remove contact lenses if present and easy to do so.[2] Continue rinsing and

seek immediate medical attention.[2][3]

Ingestion: If the victim is conscious, rinse their mouth with water and give 2-4 cupfuls of

water or milk.[3] Never give anything by mouth to an unconscious person.[3][5] Seek

immediate medical attention.[3]

Accidental Release Measures (Spills):

Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Wear all necessary PPE, including respiratory protection.[2][5]

Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[2][5]

For solid spills, sweep up the material, avoiding dust generation, and place it into a suitable,

closed, and labeled container for disposal.[1][3][5]

Use spark-proof tools for collection.[2][6]

Disposal Plan:

Chemical waste must be disposed of in accordance with all applicable federal, state, and

local environmental regulations.[1][3]

Dispose of the contents and container at an approved waste disposal facility.[1][2]

Do not empty into drains.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://pim-resources.coleparmer.com/sds/38693.pdf
https://pim-resources.coleparmer.com/sds/38693.pdf
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/38693.pdf
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/38693.pdf
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://pim-resources.coleparmer.com/sds/38693.pdf
https://pim-resources.coleparmer.com/sds/38693.pdf
https://pim-resources.coleparmer.com/sds/38693.pdf
https://www.sodiumiodide.net/msds/1,3%20Diiodobenzene%20MSDS.pdf
https://pim-resources.coleparmer.com/sds/38693.pdf
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.sodiumiodide.net/msds/1,3%20Diiodobenzene%20MSDS.pdf
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.sodiumiodide.net/msds/1,3%20Diiodobenzene%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/38693.pdf
https://www.sodiumiodide.net/msds/1,3%20Diiodobenzene%20MSDS.pdf
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.chemicalbook.com/msds/1-3-diiodotetrafluorobenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/38693.pdf
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://www.echemi.com/sds/13-diiodobenzene-pid_Rock5249.html
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated packaging should be treated as unused product and disposed of accordingly.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

